Cas no 1261234-15-4 (3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261234-15-4
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 2162350
• Update Time: 2025-06-08

3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((4-methylpyrimidin-2-yl)amino)methyl)piperidine-1-carboxylate
• SBB075827
• tert-butyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}piperidinecarboxylate
• 3-[(4-methylpyrimidin-2-ylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H26N4O2/c1-12-7-8-17-14(19-12)18-10-13-6-5-9-20(11-13)15(21)22-16(2,3)4/h7-8,13H,5-6,9-11H2,1-4H3,(H,17,18,19)
• InChI Key： LCKVNTIDJDWBRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC2N=CC=C(C)N=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Topological Polar Surface Area: 67.4

Additional information on 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261234-15-4)

3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1261234-15-4, represents a synthetic intermediate with potential applications in the creation of novel therapeutic agents. Its unique structural features, particularly the presence of a piperidine ring and a pyrimidine moiety, make it a promising candidate for further investigation in drug discovery.

The chemical structure of 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester incorporates several key functional groups that contribute to its reactivity and biological activity. The piperidine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the pyrimidine segment often serves as a scaffold for various biological targets. The presence of an amine group and a tert-butyl ester further extends its utility in synthetic chemistry, allowing for modifications that can tailor its properties for specific applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester has been explored as a potential lead in the synthesis of drugs aimed at modulating enzymatic activity and signal transduction pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. These findings have prompted researchers to investigate its pharmacological profile in greater detail.

The synthesis of 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the piperidine ring, the introduction of the pyrimidine moiety, and the installation of the amine and ester functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, is crucial for verifying the structural integrity of the compound at each stage.

One of the most compelling aspects of 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is its potential as a building block for more complex pharmacophores. By modifying specific functional groups or introducing additional molecular fragments, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening programs to identify novel drug candidates. The flexibility offered by this compound's structure makes it an invaluable tool in medicinal chemistry.

The pharmacokinetic properties of 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester are also subjects of interest. Studies have begun to explore how modifications to its structure can influence its absorption, distribution, metabolism, excretion (ADME) profile. For example, optimizing the size and electronic properties of substituents on the piperidine ring can enhance oral bioavailability or prolong systemic exposure. These considerations are critical for translating laboratory findings into effective clinical therapies.

In conclusion, 3-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261234-15-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility position it as a valuable intermediate for developing new therapeutic agents. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.